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Compound of Interest

Compound Name: 13-Methyltetradecanoic acid-d6

Cat. No.: B15622707

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document primarily details the chemical properties and stability of the non-
deuterated form of 13-Methyltetradecanoic acid. Specific experimental data for the deuterated
(d6) analog is not readily available in public literature. The properties of 13-
Methyltetradecanoic acid-d6 are expected to be very similar to its non-deuterated
counterpart, with the most significant difference being its molecular weight. The information
presented herein is a consolidation of data from various sources on 13-Methyltetradecanoic
acid and should be used as a reference guide. It is assumed that the "-d6" designation refers to
the deuteration of the two methyl groups at position 13.

Introduction

13-Methyltetradecanoic acid, also known as isopentadecanoic acid, is a branched-chain
saturated fatty acid.[1] Its deuterated form, 13-Methyltetradecanoic acid-d6, is a valuable tool
in metabolic research, particularly in studies involving lipid metabolism and as an internal
standard in mass spectrometry-based analyses. This guide provides a comprehensive
overview of its chemical properties, stability, and handling protocols to support its effective use
in a laboratory setting.

Chemical and Physical Properties

The chemical and physical properties of 13-Methyltetradecanoic acid are summarized below.
The molecular weight has been adjusted to reflect the presence of six deuterium atoms on the
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terminal isopropyl group.

Property Value Source
Molecular Formula C15H24D602 [1112][3]
Molecular Weight 248.44 g/mol Calculated
CAS Number 2485-71-4 (non-deuterated) [1112][3]
Appearance Solid [3]

Purity >97% (typical for commercial )

products)

Boiling Point (Normal)

688.21 K (Joback Calculated)

[5]

Melting Point

Not explicitly stated, but solid

at room temperature.

[3]

Water Solubility (log10WS)

-4.96 (Crippen Calculated)

[5]

Octanol/Water Partition

Coefficient (logPoct/wat)

5.018 (Crippen Calculated)

[5]

IUPAC Name

13-methyltetradecanoic acid

[2]

Synonyms

13-Methylmyristic acid,

Isopentadecanoic acid

[1](3]

Stability and Storage

Proper storage and handling are crucial to maintain the integrity of 13-Methyltetradecanoic

acid-d6.

o Storage Conditions: The non-deuterated form is typically stored at room temperature in its

solid, neat form.[3] For long-term stability, especially when dissolved in a solvent, storage at

-20°C is recommended to prevent degradation.

» Stability: As a saturated fatty acid, it is relatively stable and not prone to oxidation under

normal storage conditions. However, repeated freeze-thaw cycles of solutions should be

avoided.
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» Incompatibilities: No specific incompatibilities are listed in the available safety data sheets,
but it is good practice to avoid strong oxidizing agents.

Safety and Handling

Based on the safety data for the non-deuterated compound, the following precautions should
be observed:

e Hazard Statements: May cause skin irritation (H315), serious eye irritation (H319), and
respiratory irritation (H335).[1]

e Precautionary Measures: Use in a well-ventilated area. Wear appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust or
fumes.[6]

» First Aid: In case of contact with eyes, rinse immediately with plenty of water. If inhaled,
move to fresh air. In case of skin contact, wash with soap and water. If symptoms persist,
seek medical attention.[6][7]

Experimental Protocols

While specific protocols for 13-Methyltetradecanoic acid-d6 are not detailed in the search
results, general procedures for the analysis of fatty acids using gas chromatography-mass
spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are applicable.

Sample Preparation (General)

A general workflow for the extraction and derivatization of fatty acids from a biological matrix for
GC-MS analysis is outlined below.

Caption: General workflow for fatty acid analysis by GC-MS.

Gas Chromatography (GC)

e Column: A polar capillary column, such as one coated with a cyanopropyl polysiloxane
phase, is suitable for the separation of fatty acid methyl esters (FAMES).

« Injector: Splitless injection is often used for trace analysis.
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e Oven Program: A temperature gradient is typically employed, for example, starting at a lower
temperature (e.g., 100°C) and ramping up to a higher temperature (e.g., 250°C) to elute fatty
acids of varying chain lengths.

o Carrier Gas: Helium or hydrogen is commonly used.

o Retention Index: The Kovats retention index on a standard polar column is reported as 2776
for the non-deuterated form.[1][8]

Mass Spectrometry (MS)

« lonization: Electron ionization (EI) is standard for GC-MS analysis of FAMES, producing
characteristic fragmentation patterns.

» Detection: Selected ion monitoring (SIM) can be used for targeted quantification to enhance
sensitivity and selectivity.

Biological Activity and Signaling Pathways

13-Methyltetradecanoic acid has been shown to induce apoptosis in certain cancer cells.[9]
This biological activity is mediated through the modulation of key signaling pathways.

Regulation of AKT and MAPK Pathways

Studies have indicated that 13-Methyltetradecanoic acid inhibits the growth of human bladder
cancer cells by inducing mitochondrial-mediated apoptosis. This is achieved through the
regulation of the AKT and MAPK signaling pathways.[9]
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Caption: Regulation of AKT and MAPK pathways by 13-Methyltetradecanoic acid.

In T-cell ymphomas, 13-Methyltetradecanoic acid has been shown to inhibit tumor cell growth
by down-regulating phosphorylated AKT (p-AKT).[9] Cancerous cells can keep the AKT
signaling pathway constitutively active, promoting cell survival. By down-regulating this
pathway, 13-Methyltetradecanoic acid helps to restore normal apoptotic processes in these
cancer cells.[9]

Synthesis

A method for the synthesis of the non-deuterated 13-Methyltetradecanoic acid has been
described, which involves the elongation of an undecanoic acid chain using a Wittig reaction
with isobutyraldehyde.[10][11][12][13] The synthesis of the deuterated analog would likely
follow a similar pathway, utilizing a deuterated isobutyraldehyde as a key reagent.
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Caption: Conceptual synthesis pathway for 13-Methyltetradecanoic acid-d6.

Conclusion

13-Methyltetradecanoic acid-d6 is a crucial tool for researchers in the fields of lipidomics and
drug development. While specific data for the deuterated form is sparse, its chemical properties
and stability are expected to be analogous to the well-characterized non-deuterated compound.
Understanding its properties, handling requirements, and biological activities is essential for its
effective application in scientific research. The information provided in this guide serves as a
foundational resource to support these endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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